Cas no 85666-18-8 (2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER)

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER structure
85666-18-8 structure
Product Name:2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
CAS No:85666-18-8
MF:C18H17NO3
MW:295.332484960556
CID:3252391
PubChem ID:13364855
Update Time:2025-04-21

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
    • DTXSID301207886
    • 85666-18-8
    • Ethyl 5-[2-(3-pyridinyl)ethyl]-2-benzofurancarboxylate
    • SCHEMBL11063399
    • Inchi: 1S/C18H17NO3/c1-2-21-18(20)17-11-15-10-13(7-8-16(15)22-17)5-6-14-4-3-9-19-12-14/h3-4,7-12H,2,5-6H2,1H3
    • InChI Key: DDGQAHHFLANCTN-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC2=C1C=CC(=C2)CCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 295.12084340Da
  • Monoisotopic Mass: 295.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.3Ų

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.